Cas no 20614-37-3 (1-(ethylsulfanyl)but-3-en-2-ol)

• Product Name: 1-(ethylsulfanyl)but-3-en-2-ol
• CAS No: 20614-37-3
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 6405814
• PubChem ID: 119097570
• Update Time: 2025-06-08

1-(ethylsulfanyl)but-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)but-3-en-2-ol
• 20614-37-3
• EN300-1846223

• Inchi： 1S/C6H12OS/c1-3-6(7)5-8-4-2/h3,6-7H,1,4-5H2,2H3
• InChI Key： IQVPXEYRBKBOGU-UHFFFAOYSA-N
• SMILES： S(CC)CC(C=C)O

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-(ethylsulfanyl)but-3-en-2-ol

Chemical Profile of 1-(ethylsulfanyl)but-3-en-2-ol (CAS No. 20614-37-3)

1-(ethylsulfanyl)but-3-en-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 20614-37-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This sesquiterpene derivative exhibits a unique structural framework characterized by an ethylsulfanyl group attached to a but-3-en-2-ol backbone, making it a subject of interest for its potential applications in synthetic chemistry and bioactive molecule design.

The molecular structure of 1-(ethylsulfanyl)but-3-en-2-ol consists of a conjugated enone system linked to a sulfur-containing side chain. This configuration not only imparts distinct electronic properties but also opens avenues for diverse chemical modifications. The presence of the ethylsulfanyl group enhances the compound's solubility in both polar and non-polar solvents, facilitating its use in various biochemical assays and drug formulation processes.

In recent years, research on 1-(ethylsulfanyl)but-3-en-2-ol has been expanding, particularly in the context of developing novel pharmacophores. The compound's ability to act as a scaffold for further functionalization has made it a valuable intermediate in medicinal chemistry. For instance, studies have explored its utility in synthesizing derivatives with enhanced biological activity, including potential anti-inflammatory and antimicrobial properties.

One of the most compelling aspects of 1-(ethylsulfanyl)but-3-en-2-ol is its role in the synthesis of complex natural products. Researchers have leveraged its structural motifs to mimic bioactive compounds found in plants and microorganisms. This approach not only aids in understanding natural product biosynthesis but also provides a rational framework for designing synthetic analogs with improved therapeutic profiles.

The chemical reactivity of 1-(ethylsulfanyl)but-3-en-2-ol is another area of active investigation. The conjugated system and the electrophilic nature of the carbonyl group make it susceptible to various transformations, including Michael additions, aldol reactions, and cyclizations. These reactions are pivotal in constructing more intricate molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

Advances in computational chemistry have further enhanced the study of 1-(ethylsulfanyl)but-3-en-2-ol. Molecular modeling techniques allow researchers to predict the compound's behavior in different environments, aiding in the optimization of synthetic routes and the prediction of biological activity. Such computational insights are particularly valuable when experimental data is limited or expensive to obtain.

In pharmaceutical applications, 1-(ethylsulfanyl)but-3-en-2-ol has been investigated for its potential as a precursor to bioactive molecules. Its sulfur-containing moiety is particularly noteworthy, as sulfur-based compounds often exhibit significant biological activity. For example, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in metabolic disorders and inflammatory diseases.

The synthesis of 1-(ethylsulfanyl)but-3-en-2-ol itself presents an interesting challenge due to its complex structural features. Traditional synthetic methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic processes have streamlined these procedures, making the compound more accessible for research purposes.

Environmental considerations also play a role in the study of 1-(ethylsulfanyl)but-3-en-2-ol. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are increasingly important as the demand for specialized chemicals grows globally.

Future research directions for 1-(ethylsulfanyl)but-3-en-2-ol may include exploring its role in material science applications beyond traditional pharmaceutical uses. The compound's unique electronic properties could make it suitable for developing new types of organic semiconductors or liquid crystals, contributing to advancements in nanotechnology and electronic devices.

In summary, 1-(ethylsulfanyl)but-3-en-2-o, with its CAS No. 20614 -37 - 3 , represents a fascinating compound with broad implications across multiple scientific disciplines. Its structural versatility, coupled with its reactivity and potential biological activity, positions it as a key player in modern chemical research. As methodologies continue to evolve, we can expect even more innovative applications and discoveries involving this remarkable molecule.